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Compound of Interest

Compound Name: Acetazolamide-d3

Cat. No.: B1139258

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the preparation of a stock solution of
Acetazolamide-d3. Acetazolamide-d3 is a deuterated analog of Acetazolamide, commonly
utilized as an internal standard in quantitative bioanalytical assays, such as those employing
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS).[1][2] Accurate preparation of the stock solution is a critical first step for
ensuring the precision and reliability of subsequent experiments. This document outlines the
necessary materials, step-by-step procedures, and storage conditions.

Physicochemical Properties

A summary of the key physicochemical properties of Acetazolamide-d3 is presented in Table
1. This information is essential for accurate calculations and proper handling of the compound.

Table 1: Physicochemical Data for Acetazolamide-d3
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Property Value References
Chemical Formula C4H3D3N40OsS:2 [1112][3]
Molecular Weight 225.26 g/mol [1][3]

CAS Number 1189904-01-5 [1][21[3][4]
Appearance Off-white to pale yellow solid [4]

B Soluble in DMSO and
Solubility I [2]
ethano

Purity >98% [1]

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of Acetazolamide-d3 in
Dimethyl Sulfoxide (DMSO).

Materials and Equipment

o Acetazolamide-d3 solid (purity >98%)

o Dimethyl Sulfoxide (DMSO), anhydrous or molecular biology grade
¢ Analytical balance (readable to at least 0.01 mg)

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile tips

» \ortex mixer

¢ Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation Workflow
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The following diagram illustrates the workflow for preparing the Acetazolamide-d3 stock

solution.

Preparation Steps

quilibrate compound
to room temp

1. Weigh Acetazolamide-d3

ransfer powder
to vial

2. Add DMSO to Vial

3. Vortex & Sonicate
to Dissolve

Aliquot if needed

4. Store at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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